Cas no 1785763-41-8 (2-Chloro-4-fluoro-1-(sulfinylamino)benzene)

• Product Name: 2-Chloro-4-fluoro-1-(sulfinylamino)benzene
• CAS No: 1785763-41-8
• MF: C₆H₃ClFNOS
• MW: 191.610522508621
• MDL: MFCD26792679
• CID: 4705203
• Update Time: 2025-06-13

2-Chloro-4-fluoro-1-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-1-(sulfinylamino)benzene
• FCH2484291
• T5688
• benzene, 2-chloro-4-fluoro-1-(sulfinylamino)-
• 2-Chloro-4-fluoro-1-(sulfinylamino)benzene

• MDL： MFCD26792679
• Inchi： 1S/C6H3ClFNOS/c7-5-3-4(8)1-2-6(5)9-11-10/h1-3H
• InChI Key： RYLIAAMXAGJKAZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N=S=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 30.4

Additional information on 2-Chloro-4-fluoro-1-(sulfinylamino)benzene

Introduction to 2-Chloro-4-fluoro-1-(sulfinylamino)benzene (CAS No. 1785763-41-8)

2-Chloro-4-fluoro-1-(sulfinylamino)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1785763-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl sulfonamides, characterized by the presence of a sulfinylamino group attached to a benzene ring, which is further substituted with chlorine and fluorine atoms. The strategic positioning of these heteroatoms imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The structure of 2-Chloro-4-fluoro-1-(sulfinylamino)benzene consists of a benzene core modified with a chloro group at the 2-position, a fluoro group at the 4-position, and a sulfinylamino group at the 1-position. This arrangement creates a molecule with high lipophilicity and moderate polarity, which can be advantageous for membrane permeability and binding affinity in biological systems. The sulfinylamino group, in particular, is known for its ability to enhance metabolic stability and binding interactions with biological targets, making it a popular moiety in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as therapeutic agents. The presence of both chlorine and fluorine substituents in 2-Chloro-4-fluoro-1-(sulfinylamino)benzene allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of more complex molecular architectures. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive compounds.

One of the most compelling aspects of 2-Chloro-4-fluoro-1-(sulfinylamino)benzene is its potential application in the discovery of new pharmaceuticals. The compound’s scaffold has been explored in various drug discovery programs due to its ability to modulate biological pathways associated with inflammation, cancer, and infectious diseases. For instance, researchers have investigated its derivatives as inhibitors of enzymes involved in metabolic syndromes, highlighting its therapeutic promise.

The fluorine atom in 2-Chloro-4-fluoro-1-(sulfinylamino)benzene plays a crucial role in enhancing the pharmacokinetic properties of drug candidates. Fluorine substitution is well-documented for improving metabolic stability, reducing susceptibility to enzymatic degradation, and increasing binding affinity to biological targets. This makes it an attractive feature for medicinal chemists seeking to optimize lead compounds. Similarly, the chloro group contributes to the molecule’s overall reactivity and can be leveraged in further synthetic transformations.

Recent advancements in computational chemistry have also facilitated the study of 2-Chloro-4-fluoro-1-(sulfinylamino)benzene and its derivatives. Molecular modeling techniques have been employed to predict binding interactions with protein targets, providing insights into potential drug mechanisms. These studies have revealed that modifications around the benzene ring can significantly influence activity profiles, guiding the design of more potent and selective agents.

The synthesis of 2-Chloro-4-fluoro-1-(sulfinylamino)benzene typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation reactions to introduce chlorine and fluorine atoms at specific positions on the benzene ring, followed by sulfonylation and amination processes to install the sulfinylamino group. The exact synthetic route may vary depending on desired purity levels and scalability requirements.

In conclusion, 2-Chloro-4-fluoro-1-(sulfinylamino)benzene (CAS No. 1785763-41-8) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for synthesizing novel bioactive molecules. As research continues to uncover new applications for sulfonamide derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development pipelines.